Cas no 52870-40-3 (1,3-Benzenedicarboxamide, 4,6-dinitro-N,N'-bis(2-nitrophenyl)-)

• Product name: 1,3-Benzenedicarboxamide, 4,6-dinitro-N,N'-bis(2-nitrophenyl)-
• CAS No: 52870-40-3
• MF: C₂₀H₁₂N₆O₁₀
• MW: 496.343
• CID: 2830481
• PubChem ID: 3089240

1,3-Benzenedicarboxamide, 4,6-dinitro-N,N'-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 52870-40-3
• 1,3-Benzenedicarboxamide, 4,6-dinitro-N,N'-bis(2-nitrophenyl)-
• DTXSID10389015

• Inchi： InChI=1S/C20H12N6O10/c27-19(21-13-5-1-3-7-15(13)23(29)30)11-9-12(18(26(35)36)10-17(11)25(33)34)20(28)22-14-6-2-4-8-16(14)24(31)32/h1-10H,(H,21,27)(H,22,28)
• InChI Key： SPSGCQXDWIKDGN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 496.06149060Da
• Monoisotopic Mass: 496.06149060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 241Ų

Additional information on 1,3-Benzenedicarboxamide, 4,6-dinitro-N,N'-bis(2-nitrophenyl)-

测试